Cas no 1934952-61-0 ((5,6-Dimethylpiperidin-2-yl)methanamine)

• Product Name: (5,6-Dimethylpiperidin-2-yl)methanamine
• CAS No: 1934952-61-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 5869852
• PubChem ID: 130691373
• Update Time: 2025-10-29

(5,6-Dimethylpiperidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1934952-61-0
• (5,6-dimethylpiperidin-2-yl)methanamine
• EN300-3128846
• (5,6-Dimethylpiperidin-2-yl)methanamine

• Inchi： 1S/C8H18N2/c1-6-3-4-8(5-9)10-7(6)2/h6-8,10H,3-5,9H2,1-2H3
• InChI Key： ZSRPGIKVMUEPAA-UHFFFAOYSA-N
• SMILES： N1C(CN)CCC(C)C1C

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on (5,6-Dimethylpiperidin-2-yl)methanamine

Comprehensive Overview of (5,6-Dimethylpiperidin-2-yl)methanamine (CAS No. 1934952-61-0): Properties, Applications, and Industry Insights

(5,6-Dimethylpiperidin-2-yl)methanamine, with the CAS number 1934952-61-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, characterized by its unique piperidine backbone and dimethyl substitution, plays a pivotal role in the synthesis of bioactive molecules. Its structural features, including the methanamine functional group, make it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating central nervous system (CNS) targets, aligning with the growing demand for novel neurotherapeutics.

The compound's molecular formula and steric configuration contribute to its selectivity in binding interactions, a topic frequently searched by medicinal chemists. Recent studies highlight its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. With the rise of AI-driven drug design, computational chemists often query about its 3D conformational stability and docking affinity, making it a relevant subject in cheminformatics discussions. The lipophilicity and basic pKa of 1934952-61-0 also make it a candidate for optimizing blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

From an industrial perspective, (5,6-Dimethylpiperidin-2-yl)methanamine is synthesized via reductive amination or Boc-protection strategies, methods commonly searched by process chemists. Its scalable production and chiral purity are frequently discussed in green chemistry forums, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, as emphasized in recent ICH Q3D guidelines for elemental impurities. These aspects align with regulatory trends and ensure compliance with Good Manufacturing Practices (GMP).

Emerging applications of CAS 1934952-61-0 extend to agrochemicals and flavor & fragrance industries, where its stereochemical properties enhance product performance. Patent literature reveals its use in crop protection agents, addressing global concerns about food security. Additionally, its volatility profile makes it suitable for aromatic formulations, a niche yet growing market. These interdisciplinary applications underscore its economic value and research relevance.

In conclusion, (5,6-Dimethylpiperidin-2-yl)methanamine (1934952-61-0) exemplifies the convergence of structural ingenuity and functional adaptability. As the scientific community prioritizes targeted therapies and sustainable synthesis, this compound will likely remain a focal point in innovation. Its integration with high-throughput screening platforms and machine learning algorithms further solidifies its position in modern R&D paradigms.